N-(2-fluorophenyl)-2-{[1-(3-methoxyphenyl)-1H-imidazol-2-yl]thio}acetamide

• IUPAC Name: N-(2-fluorophenyl)-2-[1-(3-methoxyphenyl)imidazol-2-yl]sulfanylacetamide
• InChI: InChI=1S/C18H16FN3O2S/c1-24-14-6-4-5-13(11-14)22-10-9-20-18(22)25-12-17(23)21-16-8-3-2-7-15(16)19/h2-11H,12H2,1H3,(H,21,23)
• InChI Key: TXMDOVCPYYQJAW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2C=CN=C2SCC(=O)NC3=CC=CC=C3F
• Molecular Formula: C18H16FN3O2S
• Molecular Weight: 357.4 g/mol

Description

N-(2-fluorophenyl)-2-{[1-(3-methoxyphenyl)-1H-imidazol-2-yl]thio}acetamide, also known as FIT-039, is a novel chemical compound that has been developed for scientific research purposes. It belongs to the class of thioacetamide derivatives and has shown significant potential in various research areas.

Scientific Research Applications

Synthesis and Anticancer Applications

N-(2-fluorophenyl)-2-{[1-(3-methoxyphenyl)-1H-imidazol-2-yl]thio}acetamide derivatives have been synthesized and evaluated for their potential anticancer properties. For instance, a study demonstrated the synthesis of N-aryl-2-((6-arylimidazo[2,1-b]thiadiazol-2-yl)thio)acetamide compounds, showing significant cytotoxic activities against various cancer cell lines, suggesting their potential as anticancer agents (Sraa Abu-Melha, 2021).

Antipsychotic Potential

Derivatives of this compound have also been found to exhibit antipsychotic-like profiles without interacting with dopamine receptors, indicating their potential as novel antipsychotic agents. This is particularly relevant for compounds metabolized to active and toxic derivatives, highlighting the importance of structural modifications to achieve desired pharmacological profiles without adverse effects (L D Wise et al., 1987).

Anti-inflammatory Activities

The structural flexibility of N-(2-fluorophenyl)-2-{[1-(3-methoxyphenyl)-1H-imidazol-2-yl]thio}acetamide allows for the synthesis of derivatives with anti-inflammatory properties. For example, compounds synthesized with modifications at the phenyl and benzofuran positions demonstrated significant anti-inflammatory activity, further expanding the therapeutic applications of these derivatives (K. Sunder & Jayapal Maleraju, 2013).

Inhibition of Vascular Endothelial Growth Factor (VEGF-A)

Additionally, benzophenone-thiazole derivatives synthesized from N-(2-fluorophenyl)-2-{[1-(3-methoxyphenyl)-1H-imidazol-2-yl]thio}acetamide showed potent VEGF-A inhibition, presenting a promising approach for anti-proliferative and anticancer therapies (T. Prashanth et al., 2014).